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Compound of Interest

Compound Name: Piroxicam-d3

Cat. No.: B563770

An in-depth overview of the commercial availability, analytical applications, and relevant
biological pathways of the deuterated internal standard, Piroxicam-d3.

This technical guide serves as a comprehensive resource for researchers, scientists, and
professionals in drug development interested in utilizing Piroxicam-d3. This deuterated analog
of the non-steroidal anti-inflammatory drug (NSAID) Piroxicam is primarily employed as an
internal standard in quantitative analytical methodologies, ensuring accuracy and precision in
the measurement of Piroxicam in various biological matrices.

Commercial Availability and Suppliers

Piroxicam-d3 is readily available from a range of commercial suppliers specializing in
reference standards and isotopically labeled compounds. While pricing is often subject to
guotation and institutional agreements, the following tables provide a comparative summary of
key product specifications from prominent suppliers to aid in procurement decisions.

Table 1: General Product Specifications for Piroxicam-d3
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Parameter

Value

Chemical Name

4-hydroxy-2-(methyl-d3)-N-(pyridin-2-yl)-2H-

benzole][1][2]thiazine-3-carboxamide 1,1-

dioxide
CAS Number 942047-64-5
Molecular Formula Ci15H10D3N304S

Molecular Weight Approximately 334.36 g/mol
Appearance Typically a pale greenish-yellow solid
Storage Recommended at -20°C for long-term stability

Table 2: Commercial Supplier Overview for Piroxicam-d3
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. Catalog . Available
Supplier Purity . Notes
Number Quantities
Certificate of
) Analysis
Simson Pharma _ _ _ _ States "Instock"
o P650016[1] provided with Inquire for details
Limited status[1]
each
compound[1]
Login required
PA STI I a
Pharmaffiliates High purity Inquire for details  for price and
074160[2] o
availability[2]
Santa Cruz For research use
) sc-214383 Inquire for details
Biotechnology only[3]
Intended for use
Cayman >99% deuterated ] ] as an internal
] 33248J[4] Inquire for details
Chemical forms (di-ds)[4] standard for GC-

or LC-MS[4]

LGC Standards

TRC-P510002[5]

>95% (HPLC)[5]

1 mg, 10 mg

Login required
for price and

availability[1]

Can be used as

a tracer or
MedChemExpres ) ) )
HY-113516S Inquire for details internal standard
s
for NMR, GC-
MS, or LC-MS[6]
) Price listed as
GlpBio GC13672 1mg
$135.00 for 1mg
Listed as "Not
o TRC-P510002- .
Mithridion 10mg Available For

10MG

Sale'[7]

Note: Availability and product details are subject to change. It is recommended to visit the

supplier's website for the most current information.
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Mechanism of Action: Inhibition of the
Cyclooxygenase (COX) Pathway

Piroxicam, the non-deuterated parent compound of Piroxicam-d3, exerts its anti-inflammatory,
analgesic, and antipyretic effects through the inhibition of cyclooxygenase (COX) enzymes.[6]
COX-1 and COX-2 are the key enzymes responsible for the conversion of arachidonic acid into
prostaglandins, which are critical mediators of inflammation, pain, and fever. By blocking this
pathway, Piroxicam reduces the production of these pro-inflammatory molecules.

Arachidonic Acid

[ S
,-----_______fm Prostaglandins Inflammation, Pain, Fever
Piroxicam / Piroxicam-d3 Inhibition

Click to download full resolution via product page

Piroxicam's inhibition of the COX pathway.

Experimental Protocols: Quantification of Piroxicam
using Piroxicam-d3 as an Internal Standard

The primary application of Piroxicam-d3 is as an internal standard for the accurate
guantification of Piroxicam in biological samples, typically by liquid chromatography-tandem
mass spectrometry (LC-MS/MS). The following is a representative protocol outline, which
should be optimized and validated for specific experimental conditions.

Objective: To determine the concentration of Piroxicam in human plasma using Piroxicam-d3

as an internal standard.
1. Materials and Reagents:
o Piroxicam analytical standard

o Piroxicam-d3 (internal standard)
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Human plasma (blank)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

. Preparation of Stock and Working Solutions:

Piroxicam Stock Solution (1 mg/mL): Accurately weigh and dissolve Piroxicam in methanol.

Piroxicam-d3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve
Piroxicam-d3 in methanol.

Working Solutions: Prepare serial dilutions of the Piroxicam stock solution in methanol to
create calibration standards. Prepare a working solution of Piroxicam-d3 in methanol.

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample, add a known amount of Piroxicam-d3 internal standard
working solution.

Add 300 pL of acetonitrile to precipitate plasma proteins.

Vortex mix for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

. LC-MS/MS Instrumentation and Conditions (Example):

LC System: A high-performance liquid chromatography system.
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Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in
acetonitrile.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.

MRM Transitions:

o Piroxicam: Precursor ion > Product ion (e.g., m/z 332.1 > 115.1)

o Piroxicam-d3: Precursor ion > Product ion (e.g., m/z 335.1 > 115.1)
. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Piroxicam to Piroxicam-d3
against the concentration of the Piroxicam calibration standards.

Determine the concentration of Piroxicam in the plasma samples by interpolating their peak
area ratios from the calibration curve.
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A typical workflow for sample preparation and analysis.
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Conclusion

Piroxicam-d3 is an essential tool for researchers and drug development professionals
requiring accurate and reliable quantification of Piroxicam. Its commercial availability from
multiple suppliers ensures accessibility for a wide range of analytical needs. The well-
understood mechanism of action of its parent compound and established analytical
methodologies provide a solid foundation for its application in pharmacokinetic,
pharmacodynamic, and other bioanalytical studies. This guide provides the core information
necessary for the procurement and application of Piroxicam-d3 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Piroxicam-d3 | CAS 942047-64-5 | LGC Standards [Igcstandards.com]
e 2. Piroxicam-D3 [artis-isotopes.com]

o 3. pharmaffiliates.com [pharmaffiliates.com]

e 4. medchemexpress.com [medchemexpress.com]

o 5. caltagmedsystems.co.uk [caltagmedsystems.co.uk]

e 6. jocpr.com [jocpr.com]

o 7. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [A Technical Guide to Piroxicam-d3 for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563770#commercial-suppliers-and-availability-of-
piroxicam-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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